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Compound of Interest

Compound Name:
tert-butyl N-(1-

carbamoylcyclopropyl)carbamate

CAS No.: 507264-66-6

Cat. No.: B1321111

Get Quote

In modern medicinal chemistry, the quest for novel molecular architectures with improved

pharmacological profiles is perpetual. The 1-aminocyclopropane-1-carboxylic acid (ACC)

scaffold has emerged as a particularly interesting structural motif.[1] The rigid cyclopropyl ring

introduces conformational constraints into molecules, which can lead to enhanced binding

affinity for biological targets, improved metabolic stability, and favorable pharmacokinetic

properties.

The incorporation of a tert-butoxycarbonyl (Boc) protecting group on the amine functionality is a

cornerstone of modern organic synthesis.[2][3][4][5] The Boc group is stable under a wide

range of reaction conditions but can be readily removed under mild acidic conditions, making it

an ideal choice for multi-step syntheses of complex molecules.[3][6] This guide will focus on the

synthesis and utility of tert-butyl N-(1-carbamoylcyclopropyl)carbamate, a derivative of Boc-

protected ACC that serves as a valuable intermediate in the development of novel therapeutics.

[7][8]
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The immediate precursor, 1-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid, is a

stable, white to off-white crystalline powder.[8][9] Its properties are well-documented and are

summarized in the table below. The properties for the target compound, tert-butyl N-(1-
carbamoylcyclopropyl)carbamate, are predicted based on its structure.

Property

1-((tert-
butoxycarbonyl)amino)cyc
lopropane-1-carboxylic
Acid

tert-Butyl N-(1-
carbamoylcyclopropyl)car
bamate (Predicted)

CAS Number 88950-64-5[7][8][9][10] Not assigned

Molecular Formula C9H15NO4[8] C9H16N2O3

Molecular Weight 201.22 g/mol [8] 200.24 g/mol

Melting Point 167-178 °C[8] >150 °C (decomposition likely)

Appearance White to off-white powder[8] White to off-white solid

Solubility
Soluble in DMSO and

methanol[9]

Soluble in polar organic

solvents

SMILES

CC(C)

(C)OC(=O)NC1(CC1)C(=O)O[

7]

CC(C)

(C)OC(=O)NC1(CC1)C(=O)N

InChI Key
DSKCOVBHIFAJRI-

UHFFFAOYSA-N[7]

Predicted:

YWVYAFJBGJRNRC-

UHFFFAOYSA-N

Synthesis and Purification: A Step-by-Step
Approach
The synthesis of tert-butyl N-(1-carbamoylcyclopropyl)carbamate is most efficiently

achieved through a two-step process starting from commercially available 1-

aminocyclopropane-1-carboxylic acid. The workflow involves the protection of the amino group

followed by the amidation of the carboxylic acid.
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Workflow for the Synthesis of tert-Butyl N-(1-
carbamoylcyclopropyl)carbamate

1-Aminocyclopropane-1-carboxylic Acid Boc Protection(Boc)2O, Base 1-((tert-butoxycarbonyl)amino)
cyclopropane-1-carboxylic Acid Amidation

Ammonia source,
Coupling agent tert-Butyl N-(1-carbamoylcyclopropyl)carbamate

Click to download full resolution via product page

Caption: Synthetic workflow for tert-butyl N-(1-carbamoylcyclopropyl)carbamate.

Experimental Protocol: Boc Protection of 1-
Aminocyclopropane-1-carboxylic Acid
Rationale: The protection of the amino group is the crucial first step to prevent its interference

in the subsequent amidation reaction. Di-tert-butyl dicarbonate ((Boc)2O) is the reagent of

choice due to its high reactivity with amines and the ease of removal of byproducts.[4] A mild

base is used to deprotonate the amino group, enhancing its nucleophilicity.

Step-by-Step Methodology:

Dissolution: Dissolve 1-aminocyclopropane-1-carboxylic acid (1.0 eq) in a 1:1 mixture of

dioxane and water.

Basification: Cool the solution to 0 °C in an ice bath and add sodium hydroxide (1.1 eq) to

raise the pH to ~10.

Reagent Addition: Add a solution of di-tert-butyl dicarbonate (1.1 eq) in dioxane dropwise to

the cooled solution while stirring vigorously.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Work-up: Concentrate the reaction mixture under reduced pressure to remove the dioxane.

Wash the aqueous residue with ethyl acetate to remove any unreacted (Boc)2O.

Acidification and Extraction: Cool the aqueous layer to 0 °C and acidify with a cold 1 M HCl

solution to a pH of ~2-3. Extract the product with ethyl acetate (3x).
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Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure to yield 1-((tert-

butoxycarbonyl)amino)cyclopropane-1-carboxylic acid as a white solid.

Experimental Protocol: Amidation to Yield tert-Butyl N-
(1-carbamoylcyclopropyl)carbamate
Rationale: The conversion of the carboxylic acid to a primary amide can be achieved using a

variety of coupling agents. A common and effective method involves the use of a carbodiimide,

such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), in the presence of an activator,

like HOBt (hydroxybenzotriazole), and an ammonia source.

Step-by-Step Methodology:

Activation: Dissolve 1-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid (1.0 eq),

EDC (1.2 eq), and HOBt (1.2 eq) in an anhydrous polar aprotic solvent such as

dimethylformamide (DMF).

Ammonia Source: Add a solution of ammonia in a suitable solvent (e.g., 0.5 M ammonia in

dioxane, 2.5 eq) to the reaction mixture.

Reaction: Stir the reaction at room temperature for 18-24 hours.

Quenching and Extraction: Quench the reaction with water and extract the product with ethyl

acetate (3x).

Washing: Wash the combined organic extracts with saturated sodium bicarbonate solution

and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to obtain

tert-butyl N-(1-carbamoylcyclopropyl)carbamate.

Analytical Characterization
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To ensure the identity and purity of the synthesized compounds, a suite of analytical techniques

should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

structural elucidation. For 1-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylic acid, the

characteristic signals include the tert-butyl protons around 1.4 ppm and the cyclopropyl

protons as a multiplet. Upon amidation, the disappearance of the carboxylic acid proton

signal and the appearance of the amide protons will be observed.

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional

groups. The carboxylic acid precursor will show a broad O-H stretch and a C=O stretch. The

final amide product will exhibit characteristic N-H stretches and an amide C=O band.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular weight and elemental composition of the synthesized compounds.

Applications in Drug Development
The tert-butyl N-(1-carbamoylcyclopropyl)carbamate building block is of significant interest

in drug discovery for several reasons:

Peptidomimetics: The constrained cyclopropyl scaffold can be incorporated into peptide

chains to mimic a specific conformation, potentially leading to increased potency and

selectivity.[7][8] The primary amide can participate in hydrogen bonding interactions with

biological targets.

Novel Scaffolds: This intermediate can be further elaborated to create a diverse range of

novel chemical entities for screening in various therapeutic areas, including oncology and

infectious diseases.[2][5][6]

Metabolic Stability: The cyclopropyl group is generally more resistant to metabolic

degradation compared to linear alkyl chains, which can lead to improved pharmacokinetic

profiles of drug candidates.
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tert-Butyl N-(1-carbamoylcyclopropyl)carbamate, synthesized from its carboxylic acid

precursor, represents a valuable and versatile building block for medicinal chemists. Its unique

structural features, combining the conformational rigidity of the cyclopropane ring with the

synthetic utility of the Boc-protected amine and the hydrogen-bonding capability of the primary

amide, make it an attractive starting point for the design and synthesis of novel therapeutic

agents. The detailed protocols and technical insights provided in this guide are intended to

empower researchers in their pursuit of innovative drug candidates.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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